Cas no 113932-54-0 (Isoxazolo[4,5-c]pyridine,4,5,6,7-tetrahydro-3-methoxy-4-methyl-)

• Product Name: Isoxazolo[4,5-c]pyridine,4,5,6,7-tetrahydro-3-methoxy-4-methyl-
• CAS No: 113932-54-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 106122
• PubChem ID: 20237680
• Update Time: 2025-04-18

Isoxazolo[4,5-c]pyridine,4,5,6,7-tetrahydro-3-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-c]pyridine,4,5,6,7-tetrahydro-3-methoxy-4-methyl-
• 3-Methoxy-4-methyl-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine
• Isoxazolo[4,5-c]pyridine, 4,5,6,7-tetrahydro-3-methoxy-4-methyl- (9CI)
• SCHEMBL10654130
• 113932-54-0
• 3-methoxy-4-methyl-4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine

• Inchi： 1S/C8H12N2O2/c1-5-7-6(3-4-9-5)12-10-8(7)11-2/h5,9H,3-4H2,1-2H3
• InChI Key： OXIBGWROTHBWBX-UHFFFAOYSA-N
• SMILES： O1C2CCNC(C)C=2C(=N1)OC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 47.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers